Cas no 325987-00-6 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-furamide)

• Product Name: N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-furamide
• CAS No: 325987-00-6
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 3092963
• PubChem ID: 2056446
• Update Time: 2025-04-21

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-furamide Chemical and Physical Properties

Names and Identifiers

• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-furamide
• F0174-0266
• HMS2249J03
• Z56795153
• SMR000015833
• MLS000100574
• AKOS003299149
• N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)furan-2-carboxamide
• STK047785
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)furan-2-carboxamide
• Oprea1_147416
• CCG-24332
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)furan-2-carboxamide
• 325987-00-6
• CHEMBL1367723

• Inchi： 1S/C14H14N2O3S/c1-14(2)6-8-11(9(17)7-14)20-13(15-8)16-12(18)10-4-3-5-19-10/h3-5H,6-7H2,1-2H3,(H,15,16,18)
• InChI Key： BKQSLNZMCJXRLN-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 290.07251349Da
• Monoisotopic Mass: 290.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 100Ų